Cleavage and polyadenylation specificity factor subunit 1 (1360-1369)
Description
Cleavage and polyadenylation specificity factor subunit 1
Scientific Research Applications
Role in Polyadenylation Machinery
Cleavage and polyadenylation specificity factor subunit 1 (CPSF1) is integral to the polyadenylation of mRNA precursors, a crucial step in mRNA processing. It functions as part of a larger complex essential for the formation of the 3' ends of mRNA, involving both cleavage and polyadenylation reactions. This complex includes multiple protein factors, among which CPSF1 plays a significant role (Takagaki & Manley, 2000).
Evolutionary Conservation and Function
CPSF1 is evolutionarily conserved across species. The subunit is homologous to the Drosophila melanogaster suppressor of forked (su(f)) protein, indicating a fundamental role in polyadenylation from yeast to humans. This conservation underscores the essential nature of CPSF1 in mRNA metabolism (Takagaki & Manley, 1994).
Interaction with Other Polyadenylation Factors
CPSF1 interacts with various other proteins within the polyadenylation machinery, including other CPSF subunits and cleavage factors. These interactions are vital for its assembly and function, highlighting the complex nature of mRNA processing networks (Jenny et al., 1994).
Subcellular Localization and Dynamics
The subcellular localization and dynamics of CPSF1 are crucial for understanding its function in mRNA processing. Studies show its concentration in specific nuclear domains, closely associated with other cleavage factors, suggesting a highly organized and regulated mechanism for mRNA 3′-end processing (Schul et al., 1996).
Role in Alternative Polyadenylation
CPSF1 is implicated in the regulation of alternative polyadenylation, a process that generates multiple mRNA isoforms from a single gene. This regulation is crucial for gene expression and can have significant biological consequences (Gruber et al., 2012).
Interaction with Cellular Signaling
Emerging research suggests a link between CPSF1 and cellular signaling pathways. Its role extends beyond mRNA processing to potentially connect physiological processes and alternative polyadenylation, indicating a broader functional spectrum (Chakrabarti & Hunt, 2015).
properties
sequence |
LMLQNALTTM |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Cleavage and polyadenylation specificity factor subunit 1 (1360-1369) |
Origin of Product |
United States |
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